Cas no 79852-26-9 (1-(5-methylthien-2-yl)butan-1-one)

• Product Name: 1-(5-methylthien-2-yl)butan-1-one
• CAS No: 79852-26-9
• MF: C₉H₁₂OS
• MW: 168.255981445313
• MDL: MFCD02254119
• CID: 576321
• PubChem ID: 255124
• Update Time: 2025-05-21

1-(5-methylthien-2-yl)butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Methylthiophen-2-yl)butan-1-one
• 1-(5-Methylthien-2-yl)butan-1-one
• 1-Butanone,1-(5-methyl-2-thienyl)-
• 1-(5-Methyl-[2]thienyl)-butan-1-on
• 1-(5-methyl-[2]thienyl)-butan-1-one
• 2-methyl-4-butyrylthiophene
• AC1L5RQ5
• AC1Q2UET
• ALBB-003000
• CTK5E7184
• NSC80376
• 1-(5-methyl-2-thienyl)butan-1-one
• 79852-26-9
• VS-06562
• MFCD02254119
• SCHEMBL24721882
• AKOS003395915
• NSC-80376
• DTXSID30292113
• 1-(5-methylthien-2-yl)butan-1-one

• MDL： MFCD02254119
• Inchi： 1S/C9H12OS/c1-3-4-8(10)9-6-5-7(2)11-9/h5-6H,3-4H2,1-2H3
• InChI Key： GDOVKRSCOWPYAI-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(CCC)=O

Computed Properties

• Exact Mass: 168.061
• Monoisotopic Mass: 168.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 2.8

Experimental Properties

• Density: 1.053
• Boiling Point: 267.6°C at 760 mmHg
• Flash Point: 115.6°C
• Refractive Index: 1.522
• PSA: 45.31000
• LogP: 3.03930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-methylthien-2-yl)butan-1-one

Compound CAS No.79852-26-9: 1-(5-Methylthien-2-yl)butan-1-one

The compound with CAS No.79852-26-9, commonly referred to as 1-(5-methylthien-2-yl)butan-1-one, is a fascinating organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thioacetals and is characterized by its unique structure, which includes a butanone moiety attached to a methyl-substituted thiophene ring. The molecule's structure, with its sulfur-containing aromatic ring, makes it a valuable substrate for various chemical reactions and applications.

Recent studies have highlighted the potential of 1-(5-methylthien-2-yl)butan-1-one in drug discovery and development. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds, particularly those with anti-inflammatory and antioxidant properties. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against inflammatory pathways, suggesting its potential use in treating chronic inflammatory diseases.

In addition to its pharmacological applications, 1-(5-methylthien-2-yl)butan-1-one has also been investigated for its role in organic synthesis. Its sulfur-containing aromatic ring makes it an ideal candidate for Suzuki-Miyaura cross-coupling reactions, a widely used method in constructing complex molecular frameworks. A 2023 paper in *Organic Letters* reported the successful use of this compound as a coupling partner in the synthesis of novel heterocyclic compounds, which are of interest in materials science and drug design.

The physical and chemical properties of 1-(5-methylthien-2-yl)butan-1-one are well-documented. It is a yellow crystalline solid with a melting point of approximately 80°C and a boiling point around 300°C under standard conditions. The compound is soluble in common organic solvents such as dichloromethane and ethyl acetate but is sparingly soluble in water. Its stability under various reaction conditions has been extensively studied, making it a reliable reagent in laboratory settings.

From an environmental perspective, 1-(5-methylthien-2-yl)butan-1-one has been evaluated for its biodegradability and toxicity. Studies indicate that it undergoes moderate biodegradation under aerobic conditions, with a half-life of about 4 days in aqueous environments. However, its potential toxicity to aquatic organisms remains an area of active research, particularly as concerns about chemical pollution continue to grow.

In conclusion, 1-(5-methylthien-2-yli butanone) (CAS No.79852-) is a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological studies, positions it as an important tool in modern chemistry and medicine. As research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is likely to grow further.